Cas no 80381-22-2 (1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide)
![1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide structure](https://www.kuujia.com/scimg/cas/80381-22-2x500.png)
80381-22-2 structure
Product name:1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
- (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate,iodide
- 1-Methyl-3-[(2-phenylbutanoyl)oxy]-1-azabicyclo[2.2.2]octan-1-ium iodide
- AKOS024418838
- Quinuclidinium, 3-hydroxy-1-methyl-, iodide, 2-phenylbutyrate (ester)
- DTXSID501001200
- 80381-22-2
- 3-Hydroxy-1-methyl-quinuclidinium iodide 2-phenylbutyrate (ester)
- (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate;iodide
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- Inchi: InChI=1S/C18H26NO2.HI/c1-3-16(14-7-5-4-6-8-14)18(20)21-17-13-19(2)11-9-15(17)10-12-19;/h4-8,15-17H,3,9-13H2,1-2H3;1H/q+1;/p-1
- InChI Key: XMRJVBJUGDLPIJ-UHFFFAOYSA-M
- SMILES: CCC(C1=CC=CC=C1)C(=O)OC2C[N+]3(CCC2CC3)C.[I-]
Computed Properties
- Exact Mass: 415.10083g/mol
- Monoisotopic Mass: 415.10083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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3. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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